Cas no 1822628-69-2 ((3-Bromo-5-chlorophenyl)(ethyl)sulfane)
1822628-69-2 structure
Product Name:(3-Bromo-5-chlorophenyl)(ethyl)sulfane
CAS No:1822628-69-2
MF:C8H8BrClS
MW:251.571119308472
CID:6793848
PubChem ID:91875901
Update Time:2024-09-13
(3-Bromo-5-chlorophenyl)(ethyl)sulfane Chemical and Physical Properties
Names and Identifiers
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- 1822628-69-2
- (3-bromo-5-chlorophenyl)(ethyl)sulfane
- MFCD22483692
- (3-Bromo-5-chlorophenyl)(ethyl)sulfane
-
- Inchi： 1S/C8H8BrClS/c1-2-11-8-4-6(9)3-7(10)5-8/h3-5H,2H2,1H3
- InChI Key： OEDAJILGRONLDG-UHFFFAOYSA-N
- SMILES： BrC1=CC(=CC(=C1)SCC)Cl
Computed Properties
- Exact Mass: 249.92186g/mol
- Monoisotopic Mass: 249.92186g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 121
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.1
- Topological Polar Surface Area: 25.3Ų
(3-Bromo-5-chlorophenyl)(ethyl)sulfane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB611317-250mg |
(3-Bromo-5-chlorophenyl)(ethyl)sulfane; . |
1822628-69-2 | 250mg |
€387.40 | 2024-07-24 | ||
| abcr | AB611317-500mg |
(3-Bromo-5-chlorophenyl)(ethyl)sulfane; . |
1822628-69-2 | 500mg |
€530.30 | 2024-07-24 | ||
| abcr | AB611317-1g |
(3-Bromo-5-chlorophenyl)(ethyl)sulfane; . |
1822628-69-2 | 1g |
€721.20 | 2024-07-24 | ||
| abcr | AB611317-5g |
(3-Bromo-5-chlorophenyl)(ethyl)sulfane; . |
1822628-69-2 | 5g |
€2440.50 | 2024-07-24 |
(3-Bromo-5-chlorophenyl)(ethyl)sulfane Related Literature
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
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